molecular formula C10H12N2O2 B8666784 2-(Methyl 2-hydroxyethylamino)benzoxazole

2-(Methyl 2-hydroxyethylamino)benzoxazole

Cat. No. B8666784
M. Wt: 192.21 g/mol
InChI Key: LITDWGSWBCBPDI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(Methyl 2-hydroxyethylamino)benzoxazole is a useful research compound. Its molecular formula is C10H12N2O2 and its molecular weight is 192.21 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-(Methyl 2-hydroxyethylamino)benzoxazole suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(Methyl 2-hydroxyethylamino)benzoxazole including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

2-(Methyl 2-hydroxyethylamino)benzoxazole

Molecular Formula

C10H12N2O2

Molecular Weight

192.21 g/mol

IUPAC Name

2-[1,3-benzoxazol-2-yl(methyl)amino]ethanol

InChI

InChI=1S/C10H12N2O2/c1-12(6-7-13)10-11-8-4-2-3-5-9(8)14-10/h2-5,13H,6-7H2,1H3

InChI Key

LITDWGSWBCBPDI-UHFFFAOYSA-N

Canonical SMILES

CN(CCO)C1=NC2=CC=CC=C2O1

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 2-chlorobenzoxazole (15.4 g) in dry tetrahydrofuran (50 ml) was added dropwise to an ice cooled solution of 2-methylaminoethanol (15.0 g) in dry tetrahydrofuran (100 ml) with stirring and protection from atmospheric moisture. The mixture was stirred at 0° C. for 1 hour, allowed to warm to room temperature and stirred for a further 2 hours. The solvent was removed under reduced pressure, the product was dissolved in ethyl acetate (200 ml) and washed with brine (2×150 ml). The organic layer was dried (MgSO4), filtered and the solvent evaporated. Chromatography of the residue on silica-gel in dichloromethane gave the title compound (mp 62°-3° C.) which was used in Preparation 3 without further purification.
Quantity
15.4 g
Type
reactant
Reaction Step One
[Compound]
Name
ice
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
15 g
Type
reactant
Reaction Step One
Quantity
50 mL
Type
solvent
Reaction Step One
Quantity
100 mL
Type
solvent
Reaction Step One

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